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Compound of Interest

Compound Name: Ro 23-9358

Cat. No.: B1204007

This document provides crucial safety and logistical information for the proper disposal of Ro
23-9358, a potent diacylglycerol lipase inhibitor. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with standard laboratory practices.

Important Note: Before proceeding with any disposal protocol, it is imperative to consult your
institution's specific safety guidelines and local regulations. A formal hazardous waste
determination should be conducted by qualified personnel.

Chemical and Physical Properties of Ro 23-9358

A summary of the key quantitative data for Ro 23-9358 is presented below.
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Property Value

Molecular Formula C30Hs1NOe

Molecular Weight 521.73 g/mol

Form Solid

Color White

Melting Point 99.5-110 °C

Solubility DMSO: 16 mg/mL
Storage Temperature 2-8°C

Storage Class Code 11 - Combustible Solids

Personal Protective Equipment (PPE)

When handling Ro 23-9358, especially during disposal procedures, the following personal
protective equipment should be worn:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Respiratory Protection: A dust mask (type N95 or equivalent) is recommended, particularly
when handling the solid form where dust generation is possible.

Lab Coat: A standard laboratory coat.

Step-by-Step Disposal Protocol for Ro 23-9358

The following protocol outlines the recommended steps for the safe disposal of Ro 23-9358
waste.

Step 1: Waste Segregation and Collection

e Solid Waste:
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o Collect unadulterated solid Ro 23-9358 waste in a designated, properly labeled, and
sealable container.

o This container should be clearly marked as "Combustible Solid Chemical Waste" and
should include the full chemical name: "Ro 23-9358".

o Do not mix with other chemical waste unless compatibility has been verified.

e Contaminated Labware:

o Disposable items such as gloves, paper towels, and pipette tips that are contaminated
with Ro 23-9358 should be collected in a separate, clearly labeled waste bag or container
designated for chemically contaminated solid waste.

o This waste stream is typically destined for incineration.
e Solutions of Ro 23-9358:

o Solutions containing Ro 23-9358 should be collected in a labeled, sealed, and appropriate
liquid waste container.

o The label must clearly state the full chemical name and the solvent used (e.g., "Ro 23-
9358 in DMSQO").

o Do not mix with incompatible liquid waste streams.

Step 2: Storage of Waste

» Store all waste containers in a designated and well-ventilated satellite accumulation area
within the laboratory.

e Ensure that the storage area is away from sources of ignition, as Ro 23-9358 is a
combustible solid.

e Secondary containment should be used for liquid waste containers to prevent spills.

Step 3: Disposal Request and Handover
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e Once the waste container is full or ready for disposal, follow your institution's procedures for
hazardous waste pickup.

» This typically involves completing a hazardous waste disposal form, providing details about
the chemical, quantity, and container type.

o Ensure the container is securely sealed and properly labeled before handing it over to the
environmental health and safety (EHS) department or a licensed waste disposal contractor.

Step 4: Decontamination of Reusable Glassware

o Reusable glassware that has been in contact with Ro 23-9358 should be decontaminated.

» Rinse the glassware with a suitable solvent (such as ethanol or isopropanol) that can
dissolve the compound.

e Collect the initial rinsate as hazardous liquid waste.

o After the initial rinse, wash the glassware thoroughly with soap and water.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Ro 23-9358.
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Caption: Disposal workflow for Ro 23-9358 waste.

This guide is intended to provide essential information for the safe disposal of Ro 23-9358.
Adherence to these procedures, in conjunction with institutional and regulatory requirements, is
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critical for maintaining a safe laboratory environment.

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Ro 23-9358].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204007#ro-23-9358-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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